Cas no 58997-12-9 (3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide)

3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide is a conjugated metabolite of 3,5,6-trichloro-2-pyridinol (TCPy), a primary degradation product of chlorpyrifos and other organophosphate insecticides. This glucuronide derivative is formed via phase II metabolism, enhancing water solubility for efficient excretion. Its structural characterization includes a beta-D-glucuronide moiety linked to the hydroxyl group of TCPy, facilitating detection in biological matrices. This compound is particularly valuable in toxicological and environmental studies, serving as a biomarker for assessing exposure to chlorpyrifos. Its stability and well-defined analytical properties make it suitable for use in LC-MS/MS and HPLC-based methodologies, ensuring reliable quantification in urine and other biological samples.

3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide structure

58997-12-9 structure

Product Name:3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide

CAS No:58997-12-9

MF:C₁₁H₁₀Cl₃NO₇

MW:374.558600902557

CID:378589

PubChem ID:181200

Update Time:2025-08-04

3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3,5,6-trichloropyridin-2-yl)oxy-oxane-2-carboxylic acid
- 3,5,6-Trichloro-2-pyridinol β-D-Glucuronide
- 3,5,6-Trichloro-2-py
- 3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3,5,6-trichloropyridin-2-yl)oxyoxane-2-carboxylic acid
- W-203213
- 3,5,6-Trichloro-2-pyridinyl-beta-D-glucopyranosiduronic acid
- DTXSID70207726
- A-D-Glucuronide
- 58997-12-9
- 3,5,6-Trichloro-2-pyridinol beta -D-Glucuronide
- 3,5,6-TRICHLORO-2-PYRIDINOL BETA-D-GLUCURONIDE
- 3,5,6-Trichloro-2-pyridinol
- 3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide Sodium Salt
- 3,5,6-Trichloro-2-pyridinol b-D-glucuronide
- 3,5,6-Trichloro-2-pyridinol ?-D-Glucuronide
- beta-D-Glucopyranosiduronic acid, 3,5,6-trichloro-2-pyridinyl-
- (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-((3,5,6-trichloropyridin-2-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid
- DTXCID20130217
- (2S,3S,4S,5R,6S)-3,4,5-TRIHYDROXY-6-[(3,5,6-TRICHLOROPYRIDIN-2-YL)OXY]OXANE-2-CARBOXYLIC ACID
- 3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide
- Inchi： 1S/C11H10Cl3NO7/c12-2-1-3(13)9(15-8(2)14)22-11-6(18)4(16)5(17)7(21-11)10(19)20/h1,4-7,11,16-18H,(H,19,20)/t4-,5-,6+,7-,11-/m0/s1
- InChI Key： XIPKXSPRDJUGPJ-DEGUGSHBSA-N
- SMILES： ClC1=CC(=C(N=C1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)Cl)Cl

Computed Properties

Exact Mass: 372.95200
Monoisotopic Mass: 372.952285g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 417
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 129Å²

Experimental Properties

PSA: 129.34000
LogP: 0.31280

3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T773870-2.5mg	3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide	58997-12-9		2.5mg	$ 335.00	2023-02-03
TRC	T773870-5mg	3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide	58997-12-9		5mg	$ 610.00	2023-02-03
TRC	T773870-10mg	3,5,6-Trichloro-2-pyridinol beta-D-Glucuronide	58997-12-9		10mg	$ 1105.00	2023-02-03
TRC	T773870-25mg	3,5,6-Trichloro-2-pyridinol β-D-Glucuronide	58997-12-9		25mg	$ 1135.00	2022-06-02
SHENG KE LU SI SHENG WU JI SHU	sc-220896-2.5 mg	3,5,6-Trichloro-2-pyridinol β-D-Glucuronide,	58997-12-9		2.5 mg	￥3,610.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-220896-2.5mg	3,5,6-Trichloro-2-pyridinol β-D-Glucuronide,	58997-12-9		2.5mg	￥3610.00	2023-09-05
A2B Chem LLC	AG72533-1mg	3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE	58997-12-9	Min. 95% [1H-NMR]	1mg	$230.00	2024-04-19
A2B Chem LLC	AG72533-2mg	3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE	58997-12-9	Min. 95% [1H-NMR]	2mg	$277.00	2024-04-19
A2B Chem LLC	AG72533-5mg	3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE	58997-12-9	Min. 95% [1H-NMR]	5mg	$442.00	2024-04-19
A2B Chem LLC	AG72533-10mg	3,5,6-TRICHLORO-2-PYRIDINOL GLUCURONIDE	58997-12-9	Min. 95% [1H-NMR]	10mg	$642.00	2024-04-19